Cas no 23950-11-0 (2-(1,19-Dimethyl-18-oxoheptatriacontyl)-β-hydroxy-α-tetracosylcyclopropaneicosanoic acid)

• Product Name: 2-(1,19-Dimethyl-18-oxoheptatriacontyl)-β-hydroxy-α-tetracosylcyclopropaneicosanoic acid
• CAS No: 23950-11-0
• MF: C₈₆H₁₆₈O₄
• MW: 1266.2517490387
• CID: 272603
• Update Time: 2023-11-19

2-(1,19-Dimethyl-18-oxoheptatriacontyl)-β-hydroxy-α-tetracosylcyclopropaneicosanoic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropaneheneicosanoicacid, 2-(1,19-dimethyl-18-oxoheptatriacontyl)-b-hydroxy-a-tetracosyl- (9CI)
• 2-(1,19-Dimethyl-18-oxoheptatriacontyl)-β-hydroxy-α-tetracosylcyclopropaneicosanoic acid
• Hexacosanoicacid, 2-[19-[2-(1,19-dimethyl-18-oxoheptatriacontyl)cyclopropyl]-1-hydroxynonadecyl]-,trans- (8CI)
• Mycolic acid IIIb
• CID 101826992
• Cyclopropaneheneicosanoic acid, 2-(1,19-dimethyl-18-oxoheptatriacontyl)-β-hydroxy-α-tetracosyl- (9CI)

• Inchi： 1S/C86H168O4/c1-5-7-9-11-13-15-17-19-21-23-24-25-26-27-28-32-39-45-51-57-63-69-75-82(86(89)90)85(88)77-71-65-59-53-47-41-33-29-31-38-44-50-56-62-68-74-81-78-83(81)79(3)72-66-60-54-48-42-36-34-35-40-46-52-58-64-70-76-84(87)80(4)73-67-61-55-49-43-37-30-22-20-18-16-14-12-10-8-6-2/h79-83,85,88H,5-78H2,1-4H3,(H,89,90)
• InChI Key： LIBDDIDTERFCFG-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)CCCCCCCCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC1CC1C(C)CCCCCCCCCCCCCCCCC(C(C)CCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 1265.294
• Monoisotopic Mass: 1265.294
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 90
• Rotatable Bond Count: 79
• Complexity: 1410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6